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Compound of Interest

Compound Name: Dicyclopropylmethanol

Cat. No.: B083125

Essential Safety and Handling Guide for
Dicyclopropylmethanol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Dicyclopropylmethanol in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant use
of this chemical.

Hazard Identification and Classification

Dicyclopropylmethanol is classified as a hazardous chemical. It is a flammable liquid and
vapor that can cause severe skin burns, serious eye damage, and may cause respiratory
irritation.[1][2] It is also harmful if swallowed.[1][3]

Hazard Classification Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B/ 2

Serious Eye Damage/Eye Irritation Category 1/ 2A

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Dicyclopropylmethanol, the

following personal protective equipment is mandatory.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
meeting EN166 (EU) or OSHA
29 CFR 1910.133 standards.
[1] A face shield should be
worn in situations with a high

risk of splashing.[4][5]

Protects against splashes and
vapors which can cause

serious eye damage.[1][5]

Skin Protection

Wear appropriate protective
gloves (chemical-resistant,
e.g., nitrile or neoprene) and
clothing to prevent skin
exposure.[1][4] A lab coat

should be worn and buttoned.

[4]

Prevents direct contact which
can cause skin irritation or

severe burns.[1][6]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[1] If exposure limits are
exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
required.[1]

Protects against inhalation of
vapors which may cause

respiratory irritation.[1][2]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for safety.

Safe Handling Procedures

e Preparation:
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o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, preferably inside a chemical fume hood.[1]

o Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1][6] Use
non-sparking tools and explosion-proof electrical equipment.[1][6]

o Ground and bond containers and receiving equipment to prevent static discharge.[1][6]

e Handling:
o Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mists.[1]
o Wash hands thoroughly after handling the substance.[1][7]
o Do not eat, drink, or smoke in the handling area.[1][7]
o After Handling:
o Keep the container tightly closed when not in use.[1][7]

o Clean the work area and any equipment used.

Storage Plan

e Store in a dry, cool, and well-ventilated place.[1][6]
o Keep the container tightly closed.[1][6]
» Store away from heat, sparks, open flames, and other ignition sources.[1]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[1]

Emergency and Disposal Plan
First-Aid Measures
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[6][7]

Immediately remove all contaminated clothing.
Rinse the skin with plenty of water for at least 15

Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[1]

[7]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][7]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a physician or poison control center

immediately.[1]

Spill and Leak Response

o Evacuate personnel from the area.

Ensure adequate ventilation and remove all ignition sources.[6]

Wear appropriate personal protective equipment.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).[1][8]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Do not let the product enter drains or waterways.[3][7]

Disposal Plan

» Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[1][6]
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» Do not mix with other waste. Leave chemicals in their original containers.[3]

Quantitative Data

The following table summarizes key quantitative data for Dicyclopropylmethanol.
Occupational exposure limits have not been established.[1][6]

Property Value

Molecular Formula C7H120

Molecular Weight 112.17 g/mol [2]

Appearance Colorless liquid[1]

Odor Sweet[1]

Boiling Point 123 -124 °C @ 738 mmHg[1]
Melting Point -60 °C / -76 °F[1]

Flash Point 35°C /95 °F[1]

Autoignition Temperature 310 °C /590 °F[1]

Specific Gravity 0.890[1]

Experimental Protocols

This document provides safety and handling information and does not cite specific
experimental protocols. Users should consult their institution's specific experimental guidelines

and standard operating procedures.

Workflow for Safe Handling of
Dicyclopropylmethanol
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Caption: Workflow for the safe handling of Dicyclopropylmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Dicyclopropylmethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083125#personal-protective-equipment-for-handling-
dicyclopropylmethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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